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molecular formula C30H46N2O4 B8362831 4,10-Bis(1-adamantylcarbonyl)-1,7-dioxa-4,10-diazacyclododecane

4,10-Bis(1-adamantylcarbonyl)-1,7-dioxa-4,10-diazacyclododecane

Cat. No. B8362831
M. Wt: 498.7 g/mol
InChI Key: IBKHNWGBYZBWPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05445762

Procedure details

Analogously to Example 2 from 1,7-dioxa-4,10-diazacyclododecane and 1-adamantylcarbonyl chloride.
Name
1,7-dioxa-4,10-diazacyclododecane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-adamantylcarbonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4,10-Bis(1-adamantylcarbonyl)-1,7-dioxa-4,10-diazacyclododecane

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:12][CH2:11][NH:10][CH2:9][CH2:8][O:7][CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.[C:13]12([C:23](Cl)=[O:24])[CH2:22][CH:17]3[CH2:18][CH:19]([CH2:21][CH:15]([CH2:16]3)[CH2:14]1)[CH2:20]2>>[C:13]12([C:23]([N:4]3[CH2:5][CH2:6][O:7][CH2:8][CH2:9][N:10]([C:23]([C:13]45[CH2:22][CH:17]6[CH2:16][CH:15]([CH2:21][CH:19]([CH2:18]6)[CH2:20]4)[CH2:14]5)=[O:24])[CH2:11][CH2:12][O:1][CH2:2][CH2:3]3)=[O:24])[CH2:22][CH:17]3[CH2:18][CH:19]([CH2:21][CH:15]([CH2:16]3)[CH2:14]1)[CH2:20]2

Inputs

Step One
Name
1,7-dioxa-4,10-diazacyclododecane
Quantity
0 (± 1) mol
Type
reactant
Smiles
O1CCNCCOCCNCC1
Step Two
Name
1-adamantylcarbonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C12(CC3CC(CC(C1)C3)C2)C(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4,10-Bis(1-adamantylcarbonyl)-1,7-dioxa-4,10-diazacyclododecane
Type
Smiles
C12(CC3CC(CC(C1)C3)C2)C(=O)N2CCOCCN(CCOCC2)C(=O)C23CC1CC(CC(C2)C1)C3

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.